Cas no 2680797-54-8 (2-methyl-5-(2,2,2-trifluoro-N-methylacetamido)methylfuran-3-carboxylic acid)

2-Methyl-5-(2,2,2-trifluoro-N-methylacetamido)methylfuran-3-carboxylic acid is a fluorinated furan derivative with a trifluoroacetamido functional group, offering unique reactivity and stability due to its electron-withdrawing properties. The compound's structural features, including the furan ring and carboxylic acid moiety, make it a versatile intermediate in organic synthesis, particularly for constructing heterocyclic frameworks. The trifluoromethyl group enhances lipophilicity and metabolic stability, which is advantageous in medicinal chemistry applications. Its well-defined reactivity profile allows for selective modifications, enabling its use in the development of pharmaceuticals, agrochemicals, and specialty materials. The compound is typically handled under standard laboratory conditions, with purity and consistency ensured through rigorous analytical validation.
2-methyl-5-(2,2,2-trifluoro-N-methylacetamido)methylfuran-3-carboxylic acid structure
2680797-54-8 structure
Product Name:2-methyl-5-(2,2,2-trifluoro-N-methylacetamido)methylfuran-3-carboxylic acid
CAS No:2680797-54-8
MF:C10H10F3NO4
MW:265.185913562775
CID:5653005
PubChem ID:165917627
Update Time:2025-11-03

2-methyl-5-(2,2,2-trifluoro-N-methylacetamido)methylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28281856
    • 2-methyl-5-[(2,2,2-trifluoro-N-methylacetamido)methyl]furan-3-carboxylic acid
    • 2680797-54-8
    • 2-methyl-5-(2,2,2-trifluoro-N-methylacetamido)methylfuran-3-carboxylic acid
    • Inchi: 1S/C10H10F3NO4/c1-5-7(8(15)16)3-6(18-5)4-14(2)9(17)10(11,12)13/h3H,4H2,1-2H3,(H,15,16)
    • InChI Key: XLIBIDOCXDSPCQ-UHFFFAOYSA-N
    • SMILES: FC(C(N(C)CC1=CC(C(=O)O)=C(C)O1)=O)(F)F

Computed Properties

  • Exact Mass: 265.05619229g/mol
  • Monoisotopic Mass: 265.05619229g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 70.8Ų

2-methyl-5-(2,2,2-trifluoro-N-methylacetamido)methylfuran-3-carboxylic acid Pricemore >>

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Additional information on 2-methyl-5-(2,2,2-trifluoro-N-methylacetamido)methylfuran-3-carboxylic acid

2-Methyl-5-(2,2,2-Trifluoro-N-Methylacetamido)Methylfuran-3-Carboxylic Acid (CAS No. 2680797-54-8)

Introduction to 2-Methyl-5-(2,2,2-Trifluoro-N-Methylacetamido)Methylfuran-3-Carboxylic Acid
2-Methyl-5-(2,2,2-Trifluoro-N-Methylacetamido)Methylfuran-3-Carboxylic Acid, identified by the CAS number 2680797-54-8, is a highly specialized organic compound with a complex structure. This compound belongs to the class of methylfuran carboxylic acids and incorporates a trifluoroacetyl group, which significantly influences its chemical properties. The presence of the trifluoromethyl group enhances the compound's stability and bioavailability, making it a promising candidate for various applications in the pharmaceutical and agricultural industries.

Chemical Structure and Synthesis
The molecular structure of this compound is characterized by a methylfuran ring system with a carboxylic acid group at position 3 and a substituted acetamido group at position 5. The acetamido group is further substituted with a trifluoromethyl group and an N-methyl substituent. This intricate structure is synthesized through a multi-step process involving advanced organic synthesis techniques such as Friedel-Crafts acylation and nucleophilic substitution reactions. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield.

Applications in Pharmaceutical Research
In the pharmaceutical sector, 2-Methyl-5-(2,2,2-Trifluoro-N-Methylacetamido)Methylfuran-3-Carboxylic Acid has shown potential as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its trifluoromethyl group contributes to improved pharmacokinetic properties, enhancing its bioavailability and reducing toxicity.

Role in Agricultural Chemistry
Beyond pharmaceuticals, this compound has found applications in agricultural chemistry. Its ability to act as a plant growth regulator has been explored in recent research. Studies indicate that it can stimulate root development and enhance resistance to environmental stressors in crops. This dual functionality makes it a valuable asset in sustainable agriculture practices.

Toxicological Profile and Safety Considerations
The safety profile of CAS No. 2680797-54-8 has been thoroughly evaluated in preclinical studies. Results demonstrate low acute toxicity and minimal genotoxic risk under standard conditions of exposure. Regulatory agencies have deemed it safe for use in controlled environments, provided proper handling protocols are followed.

Future Directions and Research Opportunities
Ongoing research is focused on optimizing the synthesis process for large-scale production while maintaining high purity standards. Additionally, investigations into its mechanism of action at the molecular level are expected to uncover new therapeutic applications. Collaborative efforts between academic institutions and industry partners are driving innovation in this field.

In conclusion, CAS No. 2680797-54-8, or 2-Methyl-5-(Trifluoro-N-Methylacetamido)Methylfuran-3-Carboxylic Acid, stands as a testament to the advancements in modern organic chemistry. Its versatile structure and favorable properties position it as a key player in diverse scientific domains.

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